Cas no 2649086-46-2 (ethyl 5-(2-{(tert-butoxy)carbonylamino}pyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate)

• Product Name: ethyl 5-(2-{(tert-butoxy)carbonylamino}pyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate
• CAS No: 2649086-46-2
• MF: C₁₆H₂₁N₃O₅
• MW: 335.355044126511
• MDL: MFCD30501645
• CID: 5185034
• PubChem ID: 165842428
• Update Time: 2025-06-07

ethyl 5-(2-{(tert-butoxy)carbonylamino}pyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-pyridinyl]-4,5-dihydro-, ethyl ester
• ethyl 5-(2-{(tert-butoxy)carbonylamino}pyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate

• MDL： MFCD30501645
• Inchi： 1S/C16H21N3O5/c1-5-22-14(20)11-12(23-9-18-11)10-7-6-8-17-13(10)19-15(21)24-16(2,3)4/h6-9,11-12H,5H2,1-4H3,(H,17,19,21)
• InChI Key： ZDBDIKBTBIQFOI-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CN=C2NC(OC(C)(C)C)=O)C(C(OCC)=O)N=C1

Additional information on ethyl 5-(2-{(tert-butoxy)carbonylamino}pyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate

Introduction to Ethyl 5-(2-{(tert-butoxy)carbonylamino}pyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate (CAS No. 2649086-46-2)

Ethyl 5-(2-{(tert-butoxy)carbonylamino}pyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate, identified by its CAS number 2649086-46-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate molecular structure and potential biological activities. The presence of functional groups such as the tert-butoxy carbonyl amino group and the pyridine ring suggests a high degree of chemical complexity, which is often exploited in the design of novel therapeutic agents.

The tert-butoxy carbonylamino moiety in the molecular structure is particularly noteworthy, as it serves multiple purposes in medicinal chemistry. This group not only enhances the stability of the compound during synthetic processes but also acts as a protecting group for the amino functionality. The protection-deprotection strategies involving such groups are fundamental in multi-step organic synthesis, ensuring that reactive sites are selectively modified without unintended side reactions.

The core scaffold of this compound, which includes a pyridin-3-yl substituent attached to a dihydropyrazole ring, is reminiscent of many bioactive molecules that have been investigated for their pharmacological properties. Pyridine derivatives are well-known for their role in various biological pathways, making them attractive candidates for drug development. The dihydropyrazole ring contributes to the overall solubility and bioavailability of the molecule, which are critical factors in determining its suitability for further pharmacological evaluation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The dihydro-1,3-oxazole moiety is one such structural feature that has been extensively studied due to its versatility in medicinal chemistry. Oxazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects. The incorporation of this scaffold into drug-like molecules has led to several promising candidates that are currently under investigation.

The ethyl ester group at the 4-position of the oxazole ring not only influences the physicochemical properties of the compound but also provides a handle for further chemical modifications. Ester functionalities are commonly used in drug design as they can be readily converted into other functional groups through hydrolysis or transesterification reactions. This flexibility allows chemists to fine-tune the properties of the molecule to optimize its pharmacokinetic profile and biological activity.

The synthesis of Ethyl 5-(2-{(tert-butoxy)carbonylamino}pyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic methodologies ensures high yields and purity levels, which are essential for subsequent biological testing. The tert-butoxy carbonyl amino group is particularly important in this context, as it not only protects the amino functionality during synthesis but also enhances the compound's stability under various conditions.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. The presence of a pyridine ring often confers favorable pharmacokinetic properties and improves binding affinity to biological targets. In particular, compounds containing substituted pyridine rings have shown promise in treating a variety of diseases, including cancer and neurological disorders. The specific substitution pattern in Ethyl 5-(2-{(tert-butoxy)carbonylamino}pyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate makes it an intriguing candidate for further exploration.

The dihydropyrazole ring is another key structural feature that contributes to the compound's potential biological activity. Dihydropyrazoles have been reported to exhibit a wide range of pharmacological effects due to their ability to interact with various biological targets. For instance, some dihydropyrazole derivatives have shown inhibitory activity against enzymes involved in cancer cell proliferation and inflammation. The combination of these structural elements in Ethyl 5-(2-{(tert-butoxy)carbonylamino}pyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate suggests that it may possess similar bioactivities.

In conclusion, Ethyl 5-(2-{(tert-butoxy)carbonylamino}pyridin-3-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate (CAS No. 2649086-46-2) is a structurally complex and potentially bioactive compound that warrants further investigation. Its unique combination of functional groups and heterocyclic scaffolds positions it as a valuable candidate for drug discovery efforts aimed at developing novel therapeutic agents. The advancements in synthetic methodologies and our growing understanding of molecular interactions continue to drive interest in such compounds within the pharmaceutical industry.